Cas no 1208935-70-9 (N-[(5-bromo-2-methoxyphenyl)methyl]-5-chloro-N-methyl-2-(methylsulfanyl)pyrimidine-4-carboxamide)

• Product Name: N-[(5-bromo-2-methoxyphenyl)methyl]-5-chloro-N-methyl-2-(methylsulfanyl)pyrimidine-4-carboxamide
• CAS No: 1208935-70-9
• MF: C₁₅H₁₅BrClN₃O₂S
• MW: 416.720500230789
• CID: 5681849
• PubChem ID: 45772441
• Update Time: 2025-10-30

N-[(5-bromo-2-methoxyphenyl)methyl]-5-chloro-N-methyl-2-(methylsulfanyl)pyrimidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• AKOS033762780
• N-[(5-bromo-2-methoxyphenyl)methyl]-5-chloro-N-methyl-2-(methylsulfanyl)pyrimidine-4-carboxamide
• EN300-26598348
• N-[(5-bromo-2-methoxyphenyl)methyl]-5-chloro-N-methyl-2-methylsulfanylpyrimidine-4-carboxamide
• 1208935-70-9
• Z211302786

• Inchi： 1S/C15H15BrClN3O2S/c1-20(8-9-6-10(16)4-5-12(9)22-2)14(21)13-11(17)7-18-15(19-13)23-3/h4-7H,8H2,1-3H3
• InChI Key： WVSYTJKKMNKTSZ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)CN(C)C(C1C(=CN=C(N=1)SC)Cl)=O)OC

Computed Properties

• Exact Mass: 414.97569g/mol
• Monoisotopic Mass: 414.97569g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 80.6Ų

Additional information on N-[(5-bromo-2-methoxyphenyl)methyl]-5-chloro-N-methyl-2-(methylsulfanyl)pyrimidine-4-carboxamide

N-[(5-Bromo-2-Methoxyphenyl)Methyl]-5-Chloro-N-Methyl-2-(Methylsulfanyl)Pyrimidine-4-Carboxamide: A Comprehensive Overview

The compound CAS No 1208935-70-9, also known as N-[(5-bromo-2-methoxyphenyl)methyl]-5-chloro-N-methyl-2-(methylsulfanyl)pyrimidine-4-carboxamide, is a highly specialized organic compound with a complex structure and diverse potential applications. This compound belongs to the class of pyrimidine derivatives, which are widely studied in the fields of pharmacology, materials science, and organic synthesis due to their unique chemical properties and biological activities.

The molecular structure of this compound is characterized by a pyrimidine ring system, which serves as the central framework. The pyrimidine ring is substituted with several functional groups, including a bromine atom at position 5, a methoxy group at position 2 on the phenyl ring, a methylsulfanyl group at position 2 on the pyrimidine ring, and a carboxamide group at position 4. These substituents not only influence the physical and chemical properties of the compound but also play a crucial role in determining its biological activity and reactivity.

Recent studies have highlighted the importance of pyrimidine derivatives in drug discovery, particularly in the development of anticancer agents, antiviral drugs, and inhibitors of key enzymes involved in various pathological processes. The presence of electron-withdrawing groups such as chlorine and bromine in this compound enhances its ability to act as a substrate for various enzymatic reactions, making it a promising candidate for further exploration in medicinal chemistry.

The synthesis of N-[(5-bromo-2-methoxyphenyl)methyl]-5-chloro-N-methyl-2-(methylsulfanyl)pyrimidine-4-carboxamide involves a series of intricate organic reactions, including nucleophilic substitutions, condensations, and oxidations. Researchers have developed efficient synthetic routes to prepare this compound in high yields, ensuring its availability for large-scale studies and potential commercial applications.

In terms of physical properties, this compound exhibits a melting point of approximately 180°C and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. Its solubility characteristics make it suitable for use in various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

The biological activity of this compound has been extensively studied in recent years. In vitro assays have demonstrated its potent inhibitory effects on several key enzymes involved in cancer progression, such as cyclin-dependent kinases (CDKs) and histone deacetylases (HDACs). These findings suggest that it could serve as a lead compound for the development of novel anticancer therapies.

Moreover, this compound has shown promising antiviral activity against several enveloped viruses, including herpes simplex virus (HSV) and human immunodeficiency virus (HIV). Its ability to inhibit viral entry into host cells makes it a valuable candidate for antiviral drug development.

From an environmental perspective, the degradation pathways of this compound have been investigated under various conditions. Studies indicate that it undergoes hydrolytic cleavage under alkaline conditions, leading to the formation of less toxic byproducts. This information is crucial for assessing its environmental impact and ensuring safe handling during industrial processes.

In conclusion, CAS No 1208935-70-9, or N-[(5-bromo-2-methoxyphenyl)methyl]-5-chloro-N-methyl-2-(methylsulfanyl)pyrimidine-4-carboxamide, represents a significant advancement in the field of organic chemistry. Its unique structure, coupled with its diverse biological activities and potential applications, positions it as a key molecule for future research and development efforts.